![molecular formula C26H22ClN3OS2 B303727 2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile](/img/structure/B303727.png)
2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
Overview
Description
2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile is a chemical compound that has gained significant attention in scientific research. This compound has shown promising results in various studies, and its unique structure makes it a potential candidate for future research.
Mechanism of Action
The mechanism of action of 2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile is not fully understood. However, it has been suggested that the compound induces apoptosis in cancer cells by disrupting the mitochondrial membrane potential and activating caspase-3.
Biochemical and Physiological Effects
Studies have shown that 2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile has several biochemical and physiological effects. This compound has been shown to reduce the expression of proteins involved in cancer cell proliferation, induce cell cycle arrest, and inhibit angiogenesis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile in lab experiments is its potent cytotoxic activity against cancer cells. This compound can be used as a lead compound for the development of new anticancer drugs. However, one of the limitations of using this compound is its potential toxicity towards normal cells. Further studies are required to determine the optimal dosage and administration route for this compound.
Future Directions
There are several future directions for research on 2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile. One of the potential areas of research is the development of new drug delivery systems for this compound. Another area of research is the investigation of the compound's potential as a radiosensitizer in cancer treatment. Additionally, further studies are required to determine the optimal dosage and administration route for this compound in clinical trials.
Conclusion
In conclusion, 2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile is a promising compound for scientific research. This compound has shown potent cytotoxic activity against cancer cells and has several biochemical and physiological effects. Further studies are required to determine the optimal dosage and administration route for this compound in clinical trials. Overall, this compound has the potential to be a lead compound for the development of new anticancer drugs.
Synthesis Methods
The synthesis of 2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile involves the reaction of 2-chloro-10H-phenothiazine-10-thiol with 2-bromoacetylpyridine followed by the reaction with 2-cyanocyclooctanone. This method has been reported in the literature, and the compound can be obtained in good yield.
Scientific Research Applications
2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile has been studied for its potential application in various fields of research. One of the most promising areas of research is the development of new drugs for the treatment of cancer. Studies have shown that this compound has potent cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells.
properties
Product Name |
2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile |
|---|---|
Molecular Formula |
C26H22ClN3OS2 |
Molecular Weight |
492.1 g/mol |
IUPAC Name |
2-[2-(2-chlorophenothiazin-10-yl)-2-oxoethyl]sulfanyl-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile |
InChI |
InChI=1S/C26H22ClN3OS2/c27-19-11-12-24-22(14-19)30(21-9-5-6-10-23(21)33-24)25(31)16-32-26-18(15-28)13-17-7-3-1-2-4-8-20(17)29-26/h5-6,9-14H,1-4,7-8,16H2 |
InChI Key |
YDKUHBXISZKNJJ-UHFFFAOYSA-N |
SMILES |
C1CCCC2=C(CC1)C=C(C(=N2)SCC(=O)N3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl)C#N |
Canonical SMILES |
C1CCCC2=NC(=C(C=C2CC1)C#N)SCC(=O)N3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Diethyl 4-[4-(benzyloxy)-3-methoxyphenyl]-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate](/img/structure/B303663.png)
